Cas no 872511-13-2 (4,6-Pyrimidinediamine, N-(3-chlorophenyl)-)

4,6-Pyrimidinediamine, N-(3-chlorophenyl)- structure
872511-13-2 structure
Product Name:4,6-Pyrimidinediamine, N-(3-chlorophenyl)-
CAS No:872511-13-2
MF:C10H9ClN4
MW:220.65826010704
CID:1867639
PubChem ID:66669982
Update Time:2025-04-21

4,6-Pyrimidinediamine, N-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pyrimidinediamine, N-(3-chlorophenyl)-
    • N4-(3-chlorophenyl)-4,6-pyrimidinediamine
    • YEESRFWVWLZFDI-UHFFFAOYSA-N
    • N~4~-(3-chlorophenyl)pyrimidine-4,6-diamine
    • DB-199389
    • PBY
    • N-(3-Chloro-phenyl)-pyrimidine-4,6-diamine
    • SCHEMBL374472
    • AKOS019329211
    • 872511-13-2
    • Inchi: 1S/C10H9ClN4/c11-7-2-1-3-8(4-7)15-10-5-9(12)13-6-14-10/h1-6H,(H3,12,13,14,15)
    • InChI Key: YEESRFWVWLZFDI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC1C=C(N)N=CN=1

Computed Properties

  • Exact Mass: 220.0515740Da
  • Monoisotopic Mass: 220.0515740Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.8Ų

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